![molecular formula C22H32O7S B119975 Cortisol 21-mesylate CAS No. 6677-96-9](/img/structure/B119975.png)
Cortisol 21-mesylate
Overview
Description
Cortisol 21-mesylate belongs to the class of organic compounds known as gluco/mineralocorticoids, progestogins, and derivatives. These are steroids with a structure based on a hydroxylated prostane moiety .
Synthesis Analysis
The synthesis of cortisol and its derivatives has been a topic of interest in the scientific community. For instance, the synthesis of cortisol confirmed the need for the C11 hydroxyl . The synthesis of cortisol and its derivatives, such as dexamethasone mesylate, has been explored in various studies .
Molecular Structure Analysis
The molecular formula of this compound is C22H32O7S. Its average mass is 440.550 Da, and its monoisotopic mass is 440.186859 Da .
Chemical Reactions Analysis
The colorimetric method, which relies on a chemical reaction to facilitate a change in visible color, is an excellent strategy for detecting cortisol and its derivatives . This method is simple in design, inexpensive, and reliable as a standard cortisol analysis technique .
Physical And Chemical Properties Analysis
The physical and chemical properties of cortisol and its derivatives can be analyzed using various methods. For instance, the molecular formula of this compound is C22H32O7S .
Scientific Research Applications
Label-free Chemiresistor Immunosenor for Cortisol in Saliva
A study developed an ultrasensitive, label-free immunosensor for salivary cortisol measurement, utilizing carbon nanotubes functionalized with a cortisol analog. This immunosensor offers a novel approach for point-of-use measurement of salivary cortisol, facilitating rapid assessment in clinical and research settings. The technology demonstrated excellent binding selectivity and an ultralow detection limit, making it a promising tool for stress biomarker detection in saliva without the need for complex laboratory analyses (Tlili, Myung, Shetty, & Mulchandani, 2011).
Automated Measurement of Salivary Cortisol
Another significant advancement is the introduction of an automated serum cortisol assay on the Elecsys analyzer for measuring salivary cortisol. This development streamlines the analysis process, offering a less invasive, efficient, and potentially more accurate method for cortisol measurement, suitable for large-scale epidemiological studies or clinical diagnostics (van Aken, Romijn, Miltenburg, & Lentjes, 2003).
Salivary Cortisol as a Biomarker in Social Science Research
The use of salivary cortisol as a biomarker in social science research provides insights into the neuroendocrine responses associated with stress and social interactions. This application bridges the gap between physiological measurements and social psychological phenomena, offering a quantifiable method to study the effects of perceived threats, social support, and other relational dynamics on stress responses (Smyth, Hucklebridge, Thorn, Evans, & Clow, 2013).
Ultrasensitive Detection of Cortisol Using Nanowire Technology
Research on functionalized gold nanowires to detect cortisol showcases a technological innovation that enhances the sensitivity and selectivity of cortisol biosensors. This method, utilizing enzyme fragment complementation technology, demonstrates potential for rapid, sensitive cortisol detection in serum and other biological fluids, which could be crucial for diagnosing and monitoring stress-related conditions and metabolic disorders (Kumar, Aravamudhan, Gordić, Bhansali, & Mohapatra, 2007).
Mechanism of Action
Target of Action
Cortisol 21-mesylate is a derivative of cortisol, a glucocorticoid hormone produced by the adrenal glands . The primary target of cortisol and its derivatives is the glucocorticoid receptor, a type of nuclear receptor that is present inside many types of cells . When cortisol or its derivatives bind to the glucocorticoid receptor, it triggers a series of events that lead to changes in gene expression within the cell .
Mode of Action
It’s known that cortisol and its derivatives can bind to the glucocorticoid receptor, leading to changes in the cell . This binding can influence the transcription of various genes, leading to changes in the production of proteins and other molecules within the cell .
Biochemical Pathways
Cortisol and its derivatives play a crucial role in numerous physiological processes, including the regulation of metabolism, immune response, and stress response . They are involved in various biochemical pathways, including the regulation of glucose levels in the blood through a process known as gluconeogenesis . Additionally, they play a role in lipid and protein metabolism, helping to regulate the body’s use of fats and proteins for energy .
Pharmacokinetics
These hormones are typically well-absorbed and widely distributed throughout the body . They are metabolized in the liver and excreted in the urine .
Result of Action
The binding of this compound to the glucocorticoid receptor can lead to a wide range of effects at the molecular and cellular level. These effects can include changes in gene expression, alterations in cellular metabolism, and modulation of immune responses . Some studies suggest that this compound may have unique properties, acting as a long-acting antiglucocorticoid in certain cell types .
Action Environment
The action of this compound, like other glucocorticoids, can be influenced by various environmental factors. For example, stress can trigger the release of cortisol and increase the levels of glucocorticoids in the body . Additionally, factors such as diet, sleep, and exercise can also influence the levels of these hormones .
Safety and Hazards
Future Directions
Biochemical Analysis
Cellular Effects
The cellular effects of Cortisol 21-mesylate are not well-documented. Given its structural similarity to cortisol, it may influence cell function in a similar manner. Cortisol is known to regulate various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism . It would be interesting to investigate whether this compound exerts similar effects.
Molecular Mechanism
Cortisol is known to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
Cortisol is known to have temporal effects on memory retrieval, with most studies testing memory retrieval 20–30 min after stress, when the stress-induced cortisol increase peaks .
Dosage Effects in Animal Models
The effects of different dosages of this compound in animal models have not been extensively studied. Glucocorticoids, a class of steroids that includes cortisol, have been shown to have dosage-dependent effects in animal models .
Metabolic Pathways
Cortisol is involved in various metabolic pathways, including the regulation of glucose, protein, and lipid metabolism
Transport and Distribution
Cortisol is known to be transported and distributed within cells and tissues, with specific transporters and binding proteins involved in its localization or accumulation .
Subcellular Localization
Proteins are known to be directed to specific compartments or organelles through targeting signals or post-translational modifications
properties
IUPAC Name |
[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] methanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32O7S/c1-20-8-6-14(23)10-13(20)4-5-15-16-7-9-22(26,18(25)12-29-30(3,27)28)21(16,2)11-17(24)19(15)20/h10,15-17,19,24,26H,4-9,11-12H2,1-3H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFMXNPUMXZCVGU-CWNVBEKCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COS(=O)(=O)C)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)COS(=O)(=O)C)O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32O7S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20985340 | |
Record name | 11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl methanesulfonatato | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20985340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
440.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6677-96-9 | |
Record name | Cortisol 21-mesylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6677-96-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cortisol 21-mesylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006677969 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl methanesulfonatato | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20985340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 11β,17,21-trihydroxypregn-4-ene-3,20-dione 21-methanesulphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.014 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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